4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carbonitrile

• Molecular Formula: C15H17BN2O2
• Molecular Weight: 268.12 g/mol
• IUPAC Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carbonitrile
• InChI: InChI=1S/C15H17BN2O2/c1-14(2)15(3,4)20-16(19-14)12-6-5-7-13-11(12)8-10(9-17)18-13/h5-8,18H,1-4H3
• InChI Key: MYZTXGAFWDGFHM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=C(NC3=CC=C2)C#N

Description

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carbonitrile is a useful research compound. Its molecular formula is C15H17BN2O2 and its molecular weight is 268.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,4,5,5-Tetramethyl-[1,3,2]dioxaborolane (2.1 mL, 14.5 mmol) was added drop-wise to a mixture of 4-bromo-1H-indole-2-carbonitrile (1.27 g, 5.8 mmol), palladium acetate (33 mg, 0.145 mmol), triethylamine (1.21 mL, 8.7 mmol) and 2-(dicyclohexylphosphino)biphenyl (203 mg, 0.58 mmol) in dioxane at 80° C. The reaction mixture was stirred at 80° C. for 5 h then allowed to stand at RT overnight. The reaction mixture was diluted with DCM and washed with water, then the organic layer was isolated, dried (MgSO4) then concentrated in vacuo. The resultant crude material was purified by column chromatography to afford the title compound as a brown solid (1.02 g, 66%).